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Compound of Interest

Compound Name: Benzyl diazoacetate

Cat. No.: B2969527 Get Quote

This technical guide provides a comprehensive overview of the physical appearance and odor

of benzyl diazoacetate, tailored for researchers, scientists, and professionals in drug

development. The document synthesizes key data from experimental findings and safety

datasheets, presenting them in a structured and accessible format.

Physical Appearance
Benzyl diazoacetate is consistently described as a liquid at room temperature.[1] In its purified

form, it appears as a clear, yellow to bright yellow oil.[2] Commercial preparations are often

supplied as a 10% solution in toluene.[1]

Odor
The scientific literature and safety data sheets retrieved do not provide a specific description of

the odor of benzyl diazoacetate. It is important to note that diazo compounds are toxic and

potentially explosive, and direct inhalation should be avoided.[2]

For context, related benzyl esters are known for their distinct fragrances. Benzyl acetate, for

example, is described as having a sweet, pear-like, or jasmine-like scent.[3][4][5][6][7] Benzyl

acetoacetate is characterized by a floral, balsamic, and fruity odor.[8][9] However, these are

different chemical entities, and their olfactory properties cannot be directly attributed to benzyl
diazoacetate.
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The following table summarizes the key quantitative properties of benzyl diazoacetate.

Property Value Source(s)

Molecular Formula C₉H₈N₂O₂

Molecular Weight 176.17 g/mol

Form Liquid

Color Clear, bright yellow [2]

Density
0.894 g/mL at 25 °C (for 10%

solution in toluene)

Refractive Index
n20/D 1.504 (for 10% solution

in toluene)

Storage Temperature 2-8°C

Flash Point
7.2 °C (for 10% solution in

toluene)

Experimental Protocol: Synthesis of Benzyl
Diazoacetate
The following protocol for the synthesis of benzyl diazoacetate is adapted from a procedure

published in Organic Syntheses.[2]

Caution: Diazoacetates are toxic and potentially explosive. All handling should be performed in

a well-ventilated fume hood using appropriate personal protective equipment, following

standard laboratory safety procedures.[2]

Materials and Equipment:

Three-necked round-bottomed flask

Dropping funnel

Magnetic stirrer
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Ice bath

Benzyl bromoacetate

N,N'-ditosylhydrazine

1,8-Diazabicyclo[5.4.0]undec-7-ene (DBU)

Tetrahydrofuran (THF)

Diethyl ether (Et₂O)

Silica gel for column chromatography

Rotary evaporator

Procedure:

A flame-dried, three-necked round-bottomed flask is flushed with argon.

The flask is charged with benzyl bromoacetate (1.00 equiv) and THF.[2]

N,N'-ditosylhydrazine (1.50 equiv) is added to the flask, forming a suspension.[2]

The suspension is stirred in an ice bath while DBU (4.00 equiv) is added dropwise from a

dropping funnel over 5 minutes, ensuring the internal temperature does not exceed 20 °C.[2]

The mixture becomes homogeneous and turns yellow during this addition.[2]

The reaction mixture is stirred for an additional 30 minutes. Reaction completion can be

monitored by TLC analysis.[2]

Upon completion, the reaction mixture is processed to remove precipitates. The precipitates

are washed with ice-cooled Et₂O.[2]

The filtrate is concentrated by rotary evaporation (30 °C, 37 mmHg) to yield the crude

product as a clear, yellow oil.[2]
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The crude product is purified by silica gel column chromatography using an ethyl acetate/n-

hexane eluent.[2]

The combined fractions containing the product are concentrated by rotary evaporation (35

°C, 30 mmHg) and further dried under high vacuum to furnish pure benzyl diazoacetate as

a clear, bright yellow oil.[2]

Visualization of Synthesis Workflow
The following diagram illustrates the workflow for the synthesis of benzyl diazoacetate from

benzyl bromoacetate.
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Start Materials

Benzyl Bromoacetate
in THF N,N'-Ditosylhydrazine

Reaction Step:
Addition of DBU at 0-20 °C

Aqueous Workup &
Filtration

Stir 30 min

Purification:
Silica Gel Chromatography

Crude Product

Final Product:
Benzyl Diazoacetate

(Clear Yellow Oil)

Click to download full resolution via product page

Caption: Workflow for the synthesis of benzyl diazoacetate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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